Cas no 35399-81-6 (3-methylpentan-2-amine)

3-methylpentan-2-amine Properties

Names and Identifiers

• 2-Pentanamine,3-methyl-
• 3-methyl-2-Pentanamine
• 3-methylpentan-2-amine
• 1,2-Dimethylbutylamin
• 1,2-Dimethyl-butylamin
• 1,2-dimethyl-butylamine
• 1,2-Dimethylbutylamine
• 2-Amino-3-methyl-pentan
• 2-amino-3-methylpentane
• AC1MI1SJ
• AC1Q2S14
• AGN-PC-00NG1O
• CTK4H4468
• EINECS 252-544-5
• EN300-54526
• AKOS008110159
• NS00057703
• 35399-81-6
• FT-0714882
• DTXSID00956811
• MFCD00025561
• ZFAGOADKDXXTSV-UHFFFAOYSA-N
• Z335455612
• SCHEMBL106054
• +Expand

• MDL： MFCD00025561
• InChIKey： ZFAGOADKDXXTSV-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H15N/c1-4-5(2)6(3)7/h5-6H,4,7H2,1-3H3
• SMILES： CCC(C)C(C)N

Computed Properties

• Exact Mass: 101.12055
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 101.12
• Heavy Atom Count: 7
• Complexity: 43.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02
• Refractive Index: 1.4100
• Boiling Point: 119.64°C (estimate)
• Melting Point: -40.7°C (estimate)
• Flash Point: 12.7°C
• Density: 0.7500